Cas no 304693-58-1 (ethyl 2-(4-chlorophenyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 2-(4-chlorophenyl)pyrimidine-5-carboxylate
• CAS No: 304693-58-1
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 2116081
• PubChem ID: 23033404
• Update Time: 2025-04-21

ethyl 2-(4-chlorophenyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chlorophenyl)pyrimidine-5-carboxylate
• AB66101
• ETHYL2-(4-CHLOROPHENYL)PYRIMIDINE-5-CARBOXYLATE
• SCHEMBL4949564
• 304693-58-1
• DA-34482
• DTXSID90629926

• MDL： MFCD12756043
• Inchi： 1S/C13H11ClN2O2/c1-2-18-13(17)10-7-15-12(16-8-10)9-3-5-11(14)6-4-9/h3-8H,2H2,1H3
• InChI Key： RFMBVSYMEJYSOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=CC(C(=O)OCC)=CN=1

Computed Properties

• Exact Mass: 262.0509053Da
• Monoisotopic Mass: 262.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų